Cas no 852168-86-6 (1,3,7-trimethyl-5-{(3-nitrophenyl)methylsulfanyl}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione)

• Product Name: 1,3,7-trimethyl-5-{(3-nitrophenyl)methylsulfanyl}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
• CAS No: 852168-86-6
• MF: C₁₆H₁₅N₅O₄S
• MW: 373.386401414871
• CID: 6472162
• Update Time: 2025-05-19

1,3,7-trimethyl-5-{(3-nitrophenyl)methylsulfanyl}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,7-trimethyl-5-{(3-nitrophenyl)methylsulfanyl}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
• 1,3,7-trimethyl-5-((3-nitrobenzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
• Pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione, 1,3,7-trimethyl-5-[[(3-nitrophenyl)methyl]thio]-

• Inchi： 1S/C16H15N5O4S/c1-9-17-13-12(15(22)20(3)16(23)19(13)2)14(18-9)26-8-10-5-4-6-11(7-10)21(24)25/h4-7H,8H2,1-3H3
• InChI Key： UQIYLAMXIOJUIG-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=C(SCC3=CC=CC([N+]([O-])=O)=C3)N=C(C)N=C2N1C

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 580.2±60.0 °C(Predicted)
• pka: 3.02±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1,3,7-trimethyl-5-{(3-nitrophenyl)methylsulfanyl}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione

Professional Introduction to Compound with CAS No. 852168-86-6 and Product Name: 1,3,7-trimethyl-5-{(3-nitrophenyl)methylsulfanyl}-1H,2H,3H,4H-1,3-diazino[4,5-d]pyrimidine-2,4-dione

The compound in question, identified by the CAS number 852168-86-6, is a highly specialized molecule belonging to the class of 1,3,7-trimethyl-5-{(3-nitrophenyl)methylsulfanyl}-1H,2H,3H,4H-1,3-diazino[4,5-d]pyrimidine-2,4-dione. This intricate structure has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features and potential therapeutic applications. The presence of multiple functional groups, including a nitrophenylmethylsulfanyl moiety and a diazino[4,5-d]pyrimidine core, suggests a rich chemical diversity that can be exploited for drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of this compound. The diazino[4,5-d]pyrimidine scaffold is particularly noteworthy, as it has been identified as a promising candidate for modulating various biological pathways. Studies have shown that this scaffold can interact with enzymes and receptors involved in inflammation, cancer progression, and neurodegenerative diseases. The nitrophenylmethylsulfanyl group further enhances the compound's potential by introducing electrophilic centers that can participate in diverse chemical reactions, thereby expanding its utility in synthetic biology and medicinal chemistry.

In the context of contemporary research, this compound has been explored for its potential role in developing novel therapeutic agents. The 1H,2H,3H,4H-1,3-diazino[4,5-d]pyrimidine-2,4-dione core is known for its ability to act as a hinge binder in protein-protein interactions, making it an attractive candidate for designing small-molecule inhibitors. Additionally, the trimethyl substituents at the 1-position contribute to the compound's lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability. These structural features collectively make this compound a compelling subject for further investigation.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. For instance, researchers have hypothesized that it could serve as a lead compound for developing treatments against resistant strains of bacteria or for modulating immune responses in autoimmune disorders. The nitrophenylmethylsulfanyl group's ability to engage with biological targets suggests that it could be modified to enhance binding affinity or selectivity. This flexibility opens up numerous possibilities for derivative design and optimization.

The synthesis of this compound presents both challenges and opportunities. Traditional synthetic routes may require multi-step processes involving careful control of reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to streamline these processes using catalytic systems or one-pot reactions. These advancements not only improve efficiency but also reduce the environmental impact of chemical synthesis. As such, exploring synthetic strategies for this compound could contribute to the development of greener chemistry practices.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when handling such specialized compounds. While not classified as hazardous or controlled substances under current regulations,852168-86-6 must still be managed with care to ensure worker safety and environmental protection. Proper documentation and adherence to safety protocols are paramount during both laboratory research and industrial-scale production.

The future prospects of this compound are promising. Ongoing studies are focused on elucidating its mechanism of action through both in vitro and in vivo experiments. By integrating high-throughput screening technologies with structure-based drug design approaches,1H,2H,3H,4H-1,3-diazino[4,5-d]pyrimidine-2,4-dione derivatives could be rapidly identified and optimized for clinical efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these endeavors.

In conclusion,852168-86-6 represents a fascinating example of how intricate molecular structures can lead to novel therapeutic opportunities. Its unique combination of functional groups makes it a valuable asset in the quest for new medicines targeting various diseases. As research continues to uncover its potential benefits,this compound will undoubtedly play an important role in advancing our understanding of drug design and development.